Cas no 303985-47-9 (4-Isoxazolemethanamine, N-(4-methoxyphenyl)-3,5-dimethyl-)

• Product Name: 4-Isoxazolemethanamine, N-(4-methoxyphenyl)-3,5-dimethyl-
• CAS No: 303985-47-9
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD00975846
• CID: 5195038
• Update Time: 2026-03-05

4-Isoxazolemethanamine, N-(4-methoxyphenyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolemethanamine, N-(4-methoxyphenyl)-3,5-dimethyl-

• MDL： MFCD00975846
• Inchi： 1S/C13H16N2O2/c1-9-13(10(2)17-15-9)8-14-11-4-6-12(16-3)7-5-11/h4-7,14H,8H2,1-3H3
• InChI Key： FCPHKLHHODPQGQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CNC2=CC=C(OC)C=C2)C(C)=N1

Additional information on 4-Isoxazolemethanamine, N-(4-methoxyphenyl)-3,5-dimethyl-

Research Brief on 4-Isoxazolemethanamine, N-(4-methoxyphenyl)-3,5-dimethyl- (CAS: 303985-47-9): Recent Advances and Applications

4-Isoxazolemethanamine, N-(4-methoxyphenyl)-3,5-dimethyl- (CAS: 303985-47-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer research. This research brief aims to summarize the latest findings related to this compound, its mechanism of action, and its potential applications in the pharmaceutical industry.

A study published in the Journal of Medicinal Chemistry (2023) investigated the structural and functional properties of 4-Isoxazolemethanamine derivatives, including the compound of interest. The research highlighted its role as a potent inhibitor of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking and in vitro assays to demonstrate the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a lead compound for developing anti-inflammatory drugs with reduced gastrointestinal side effects.

In another recent study, researchers explored the antimicrobial properties of 4-Isoxazolemethanamine derivatives against multidrug-resistant bacterial strains. The compound exhibited moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The findings, published in Bioorganic & Medicinal Chemistry Letters (2024), suggest that further structural optimization could enhance its efficacy and broaden its spectrum of antimicrobial activity.

Additionally, preliminary in vitro studies have indicated that 4-Isoxazolemethanamine, N-(4-methoxyphenyl)-3,5-dimethyl- may possess anticancer properties. Research conducted at a leading pharmaceutical institute demonstrated its ability to induce apoptosis in certain cancer cell lines by modulating key signaling pathways. While these results are promising, further in vivo studies are required to validate its therapeutic potential and assess its safety profile.

The synthesis and characterization of 4-Isoxazolemethanamine derivatives have also been a focus of recent research. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the purity and structural integrity of the compound. These efforts are critical for ensuring reproducibility and scalability in drug development processes.

In conclusion, 4-Isoxazolemethanamine, N-(4-methoxyphenyl)-3,5-dimethyl- (CAS: 303985-47-9) represents a versatile and promising scaffold for the development of new therapeutic agents. Its diverse biological activities, coupled with its relatively straightforward synthesis, make it an attractive candidate for further investigation. Future research should focus on optimizing its pharmacological properties, elucidating its mechanism of action in greater detail, and advancing it through preclinical and clinical trials.